Cas no 55271-47-1 (Pyridazine-4,5-diol)

Pyridazine-4,5-diol structure
Pyridazine-4,5-diol structure
Product Name:Pyridazine-4,5-diol
CAS No:55271-47-1
MF:C4H4N2O2
MW:112.086760520935
MDL:MFCD13190569
CID:1035202
PubChem ID:13001072
Update Time:2025-04-20

Pyridazine-4,5-diol Chemical and Physical Properties

Names and Identifiers

    • Pyridazine-4,5-diol
    • 4,5-Pyridazinediol
    • 5-hydroxy-1H-pyridazin-4-one
    • 4,5-Dihydroxypyridazin
    • Pyridazin-4,5-diol
    • A850771
    • DTXSID70514745
    • s10982
    • J-524088
    • 55271-47-1
    • DB-071970
    • EN300-218730
    • 5-Hydroxypyridazin-4(1H)-one
    • MDL： MFCD13190569
    • Inchi： 1S/C4H4N2O2/c7-3-1-5-6-2-4(3)8/h1-2H,(H,5,8)(H,6,7)
    • InChI Key： PLYGYRGRWMDMDZ-UHFFFAOYSA-N
    • SMILES： OC1=CNN=CC1=O

Computed Properties

  • Exact Mass: 112.02700
  • Monoisotopic Mass: 112.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 61.7Ų

Experimental Properties

  • PSA: 66.24000
  • LogP: -0.11220

Pyridazine-4,5-diol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyridazine-4,5-diol Pricemore >>

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